Cas no 2228473-00-3 (2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine
• CAS No: 2228473-00-3
• MF: C₉H₁₃F₆N
• MW: 249.196643590927
• CID: 6082811
• PubChem ID: 165641347
• Update Time: 2025-05-20

2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine
• 2228473-00-3
• EN300-1940644
• 2-[1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C9H13F6N/c1-6(2,16)7(3-4-7)5(8(10,11)12)9(13,14)15/h5H,3-4,16H2,1-2H3
• InChI Key： VTBVBOGCIPOMIW-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1(C(C)(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 249.09521839g/mol
• Monoisotopic Mass: 249.09521839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(1,1,1,3,3,3-Hexafluoropropan-2-yl)cyclopropylpropan-2-amine (CAS No. 2228473-00-3)

In the rapidly evolving field of specialty chemicals, 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine (CAS No. 2228473-00-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its hexafluoropropan-2-yl and cyclopropyl moieties, is a subject of interest for researchers and industries alike. Its molecular architecture, combining fluorinated and cyclic components, makes it a compelling candidate for advanced material science and pharmaceutical research.

The growing demand for fluorinated compounds in modern chemistry has placed 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine at the forefront of innovation. Fluorinated molecules are renowned for their stability, lipophilicity, and resistance to metabolic degradation, traits that are highly sought after in drug discovery and agrochemical development. With the rise of green chemistry and sustainable synthesis methods, researchers are exploring eco-friendly pathways to produce such compounds, aligning with global environmental goals.

One of the most frequently searched questions in the context of CAS No. 2228473-00-3 revolves around its synthetic routes and potential industrial applications. The compound’s cyclopropylpropan-2-amine backbone offers versatility, enabling its use as a building block in the synthesis of complex molecules. Recent studies highlight its role in the development of novel bioactive agents, particularly in the realm of central nervous system (CNS) therapeutics, where fluorinated amines are increasingly prominent.

Another hot topic tied to this compound is its compatibility with high-throughput screening (HTS) platforms. As the pharmaceutical industry shifts toward automated and data-driven approaches, 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine is being evaluated for its suitability in large-scale drug discovery campaigns. Its physicochemical properties, such as solubility and stability under various conditions, are critical factors in these assessments.

From a material science perspective, the hexafluoropropan-2-yl group in this compound contributes to its potential use in advanced polymers and coatings. Fluorinated polymers are prized for their durability, chemical resistance, and thermal stability, making them ideal for aerospace, electronics, and renewable energy applications. Researchers are investigating whether derivatives of this amine could enhance the performance of next-generation materials.

In the realm of computational chemistry, CAS No. 2228473-00-3 has become a case study for molecular modeling and quantum mechanical calculations. The compound’s unique stereoelectronic effects, driven by its fluorinated and cyclic groups, provide valuable insights into intermolecular interactions and reaction mechanisms. These computational studies are instrumental in optimizing its synthesis and application potential.

As the scientific community continues to explore 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine, safety and regulatory compliance remain paramount. While the compound is not classified as hazardous, rigorous testing is underway to ensure its safe handling and environmental impact. This aligns with the broader industry trend toward responsible innovation and transparency in chemical research.

In summary, 2-1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylpropan-2-amine (CAS No. 2228473-00-3) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its multifaceted applications, coupled with the rising demand for fluorinated building blocks, position it as a compound of enduring relevance. Future research will likely uncover even more innovative uses, solidifying its place in the pantheon of modern chemical innovation.